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Compound of Interest

Compound Name:
N,N'-dimethylbenzene-1,3-

dicarboxamide

CAS No.: 6780-97-8

Cat. No.: B178640

Get Quote

Executive Summary
N,N'-dimethylbenzene-1,3-dicarboxamide (also known as N,N'-dimethylisophthalamide) is a

highly stable, rigid aromatic scaffold[1]. Characterized by its dual secondary amide groups, it

serves as a critical building block in supramolecular chemistry, polymer synthesis, and the

pharmaceutical development of non-ionic X-ray contrast agents[2]. This application note details

the regioselective functionalization of this scaffold—specifically targeting the 5-position of the

benzene ring—to yield 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 41616-02-8)

[3]. By mastering these functionalization protocols, researchers can unlock advanced

derivatization pathways, including the electrophilic tri-iodination required for synthesizing dense

contrast media like Iopamidol and Iobitridol[4][5].

Mechanistic Rationale: The Isophthalamide Core
The functionalization of N,N'-dimethylbenzene-1,3-dicarboxamide is strictly governed by the

electronic and steric properties of its two carboxamide moieties.
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Electronic Deactivation: The carbonyl groups withdraw electron density from the aromatic π-

system via both inductive (-I) and resonance (-M) effects. This severe deactivation

necessitates the use of highly reactive electrophiles (e.g., fuming nitric acid/sulfuric acid

mixtures) to achieve substitution[6].

Regioselectivity (Meta-Directing Synergy): Both carboxamide groups are strongly meta-

directing. The 5-position and the 2-position are the only sites meta to both directing groups.

However, the 2-position is sterically shielded by the flanking amide substituents.

Consequently, electrophilic attack by the nitronium ion (NO₂⁺) is directed almost exclusively

to the 5-position, making it the kinetically and thermodynamically favored site for

functionalization[7].
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Figure 1: Regioselective functionalization workflow of N,N'-dimethylbenzene-1,3-
dicarboxamide.

Step-by-Step Experimental Protocols
Protocol A: Synthesis of the Core Scaffold (Amidation)
Objective: Establish the N,N'-dimethylbenzene-1,3-dicarboxamide core from commercially

available isophthaloyl dichloride.

Preparation: Dissolve 1.0 equivalent of isophthaloyl dichloride in anhydrous dichloromethane

(DCM) under an inert nitrogen atmosphere. Cool the reaction vessel to 0 °C using an ice

bath.

Amine Addition: Slowly add 2.5 equivalents of a 2.0 M solution of in THF dropwise. Causality:

The slight excess of methylamine acts as both the nucleophile and the acid scavenger

(neutralizing the HCl byproduct) to prevent the stalling of the reaction.

Propagation: Remove the ice bath and allow the mixture to warm to room temperature,

stirring for 4 hours.

Self-Validating Workup: Quench the reaction with water. The product, N,N'-
dimethylbenzene-1,3-dicarboxamide, will precipitate as a white solid due to its high

propensity for intermolecular hydrogen bonding and low solubility in cold DCM/water

mixtures. Filter and wash with cold water.

Protocol B: Regioselective Electrophilic Nitration
Objective: Install a nitro group at the 5-position to yield 5-nitro-N,N'-dimethylbenzene-1,3-
dicarboxamide.

Acidic Solvation: Suspend the N,N'-dimethylbenzene-1,3-dicarboxamide in concentrated

sulfuric acid (H₂SO₄, 98%) at 0 °C. Stir until completely dissolved. Causality: Sulfuric acid

acts as both the solvent and the catalyst, protonating the nitric acid to generate the highly

reactive nitronium ion (NO₂⁺) required to overcome the deactivated ring[6].

Nitration: Add a stoichiometric amount of fuming nitric acid (HNO₃, >90%) dropwise over 30

minutes, maintaining the internal temperature below 10 °C to prevent uncontrolled
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exotherms or di-nitration.

Thermal Maturation: Warm the reaction to 60 °C for 2 hours to drive the substitution to

completion[7].

Self-Validating Workup: Pour the acidic mixture over crushed ice. The completion of the

nitration step is self-validating through a distinct colorimetric shift: the precipitation of a deep

yellow solid, indicative of the newly formed conjugated nitroaromatic chromophore. Filter,

wash with copious amounts of water until the filtrate is pH neutral, and dry under vacuum.

Protocol C: Catalytic Hydrogenation to the 5-Amino
Derivative
Objective: Reduce the nitro group to yield the versatile (CAS 41616-02-8)[3].

Reaction Setup: Dissolve the 5-nitro-N,N'-dimethylbenzene-1,3-dicarboxamide in MS-

grade methanol. Add 10 wt% Palladium on Carbon (Pd/C) catalyst (10% w/w relative to the

substrate).

Hydrogenation: Purge the reaction vessel with nitrogen, then introduce Hydrogen gas (H₂)

via a balloon or Parr shaker at 40 psi. Stir vigorously at room temperature for 12 hours.

Causality: Catalytic hydrogenation is explicitly selected over dissolving metal reductions

(e.g., Fe/HCl) because the neutral conditions prevent the undesired hydrolysis of the

secondary amide linkages[8].

Self-Validating Workup: The reaction progress is physically validated by the cessation of

hydrogen uptake and the visual transition of the solution from yellow to colorless.

Isolation: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate

the methanol under reduced pressure to yield the 5-amino derivative as an off-white solid.

This heterogeneous catalytic approach ensures high purity without requiring complex

aqueous extractions of the highly polar product.

Quantitative Data & Validation Metrics
To ensure protocol fidelity, intermediate and final compounds should be validated against the

following physicochemical parameters:
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Compound
Molecular
Weight ( g/mol
)

Appearance Expected Yield
Key IR
Stretches
(cm⁻¹)

N,N'-

dimethylbenzene

-1,3-

dicarboxamide

192.21[1] White powder 85 - 90%
3300 (N-H), 1640

(Amide I C=O)

5-nitro-N,N'-

dimethylbenzene

-1,3-

dicarboxamide

237.21 Yellow solid 75 - 80%

1530 (Asym

NO₂), 1350 (Sym

NO₂)

5-amino-N,N'-

dimethylbenzene

-1,3-

dicarboxamide

207.23[3] Off-white solid 90 - 95%

3400, 3350 (1°

N-H), 1645

(C=O)

Downstream Applications: Halogenation & Cross-
Coupling
The synthesized 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide is a highly prized

scaffold. The strongly electron-donating nature of the newly installed amino group reactivates

the aromatic ring, making it highly susceptible to further electrophilic aromatic substitution. For

instance, treatment with Iodine Monochloride (ICl) in aqueous HCl results in rapid, quantitative

tri-iodination at the 2, 4, and 6 positions[8][9]. This specific functionalization trajectory

generates the dense, radio-opaque core essential for modern non-ionic X-ray contrast

agents[2][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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